Cas no 2228424-89-1 (2-(3-fluoro-4-methylphenyl)-2-methylpropanal)

• Product Name: 2-(3-fluoro-4-methylphenyl)-2-methylpropanal
• CAS No: 2228424-89-1
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 5937529
• PubChem ID: 165625754
• Update Time: 2025-06-12

2-(3-fluoro-4-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)-2-methylpropanal
• EN300-1794606
• 2228424-89-1

• Inchi： 1S/C11H13FO/c1-8-4-5-9(6-10(8)12)11(2,3)7-13/h4-7H,1-3H3
• InChI Key： LWOMXSGKQPWKTR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-fluoro-4-methylphenyl)-2-methylpropanal

Introduction to 2-(3-fluoro-4-methylphenyl)-2-methylpropanal (CAS No: 2228424-89-1)

2-(3-fluoro-4-methylphenyl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No) 2228424-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative exhibits a unique structural configuration, featuring a fluoro-substituted aromatic ring coupled with an isobutyl moiety, which contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 2-(3-fluoro-4-methylphenyl)-2-methylpropanal consists of a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position, linked to an isobutyl aldehyde group. This arrangement imparts both electronic and steric effects that make the compound a versatile intermediate in synthetic chemistry. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of fluoro-substituted aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The compound 2-(3-fluoro-4-methylphenyl)-2-methylpropanal has been investigated as a key building block in the synthesis of novel therapeutic agents. Its aldehyde functionality allows for further derivatization, enabling the creation of more complex molecules with targeted biological effects.

One of the most compelling aspects of 2-(3-fluoro-4-methylphenyl)-2-methylpropanal is its utility in the development of small-molecule drugs. Aldehydes are commonly employed in medicinal chemistry due to their reactivity and ability to form stable bonds with various functional groups. This property makes it an invaluable precursor for constructing heterocyclic scaffolds, which are prevalent in many approved drugs. The combination of a fluoro-substituted aromatic ring and an isobutyl aldehyde group suggests that this compound could be incorporated into molecules designed to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of fluorine atoms in drug design, particularly in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. The electron-withdrawing nature of fluorine can influence the electronic distribution within the molecule, affecting its overall reactivity and binding characteristics. In the context of 2-(3-fluoro-4-methylphenyl)-2-methylpropanal, this effect may contribute to improved binding affinity to biological targets, making it a promising candidate for further pharmacological exploration.

The synthesis of 2-(3-fluoro-4-methylphenyl)-2-methylpropanal typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the fluoro group at the 3-position and the methyl group at the 4-position requires careful selection of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or fluorination techniques, are often employed to achieve these transformations efficiently.

The aldehyde functionality of 2-(3-fluoro-4-methylphenyl)-2-methylpropanal allows for further chemical modifications, including condensation reactions with amino compounds to form Schiff bases or reduction to secondary alcohols. These derivatives can then be explored for their biological activity against various diseases. For instance, Schiff bases derived from aldehydes have shown promise in inhibiting certain enzymes associated with neurological disorders and infectious diseases.

In conclusion, 2-(3-fluoro-4-methylphenyl)-2-methylpropanal (CAS No: 2228424-89-1) represents a significant compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its combination of a fluoro-substituted aromatic ring and an isobutyl aldehyde group makes it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for fluoro-aromatic compounds, 2-(3-fluoro-4-methylphenyl)-2-methylpropanal is poised to play an important role in advancing medicinal chemistry and improving patient outcomes.